Alaproclate

Catalog No.
S569619
CAS No.
60719-82-6
M.F
C13H18ClNO2
M. Wt
255.74 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Alaproclate

Researchers investigating serotonin-glutamate interplay face confounding off-target effects with conventional SSRIs. Alaproclate solves this with a clean dual mechanism: potent SERT inhibition plus non-competitive NMDA receptor antagonism (IC50 = 0.3 µM), while showing negligible muscarinic affinity (Ki > 28 µM). This eliminates cholinergic interference in cognition and learning models.

  • Simultaneously modulates serotonergic and glutamatergic pathways with a single agent
  • Does not impair acquisition in active avoidance tasks, unlike fluoxetine or citalopram
  • Suitable for synaptic plasticity, excitotoxicity, and Alzheimer’s disease research

Supplied with analytical certification; global shipping with no cold chain required.

CAS Number

60719-82-6

Product Name

Alaproclate

IUPAC Name

[1-(4-chlorophenyl)-2-methylpropan-2-yl] 2-aminopropanoate

Molecular Formula

C13H18ClNO2

Molecular Weight

255.74 g/mol

InChI

InChI=1S/C13H18ClNO2/c1-9(15)12(16)17-13(2,3)8-10-4-6-11(14)7-5-10/h4-7,9H,8,15H2,1-3H3

InChI Key

FZSPJBYOKQPKCD-UHFFFAOYSA-N

Synonyms

2-aminopropionic acid-1-(4-chlorophenyl)-2-methyl-2-propyl ester.HCl, A 23189, A-23189, alaproclate, alaproclate hydrochloride, alaproclate hydrochloride, (D)-isomer, alaproclate hydrochloride, (L)-isomer, alaproclate hydrochloride, (R)-, alaproclate hydrochloride, (S)-, D-alanine, 2-(4-chlorophenyl)-1,1-dimethylethyl ester, hydrochloride, L-alanine, 2-(4-chlorophenyl)-1,1-dimethylethyl ester, hydrochloride

Canonical SMILES

CC(C(=O)OC(C)(C)CC1=CC=C(C=C1)Cl)N

The exact mass of the compound Alaproclate is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 758657. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

≥98%

Package Size

5 mg, 10 mg

Alaproclate (CAS 60719-82-6) is a selective serotonin reuptake inhibitor (SSRI) belonging to the phenyl-2-aminopropyl ether class of compounds. It functions as a specific inhibitor of the serotonin transporter (SERT), increasing the extracellular concentration of serotonin without significantly affecting other monoamine transporters. Developed in the 1970s, it was one of the first SSRIs, valued in research for its defined mechanism of action. Beyond its primary activity at SERT, Alaproclate also exhibits non-competitive antagonist activity at the N-methyl-D-aspartate (NMDA) receptor, a characteristic that distinguishes it from many other SSRIs and provides an additional, specific mechanism for investigation.

While numerous SSRIs are available, they are not biochemically interchangeable for targeted research applications. A researcher might choose fluoxetine or citalopram as a generic SSRI, but this substitution introduces confounding variables. Alaproclate offers a distinct pharmacological profile; specifically, its dual action as an SSRI and a non-competitive NMDA receptor antagonist provides a unique tool for dissecting serotonergic and glutamatergic pathway interactions. Furthermore, unlike older antidepressants and even some SSRIs like paroxetine, Alaproclate has negligible affinity for muscarinic (anticholinergic), histaminergic, or adrenergic receptors, ensuring that observed effects are not confounded by these common off-target activities. This clean profile is critical for studies in cognition, learning, and memory where anticholinergic activity would be a significant experimental confound.

Dual-Action: NMDA Receptor Antagonism vs. Standard SSRIs

Alaproclate blocks NMDA-induced ion flow in cerebellar granule cells with an IC50 value of 0.3 µM, demonstrating potent, non-competitive antagonism. This activity is stereoselective, with the S-(-)-enantiomer being more potent. This mechanism is distinct from common SSRI comparators like fluoxetine or citalopram, whose primary actions are confined to SERT inhibition. The inhibition by alaproclate is rapidly reversible upon washout, unlike the irreversible inhibition seen with antagonists like dizocilpine (MK-801), making it a more flexible tool for acute in vitro and in vivo studies.

Evidence DimensionNMDA Receptor Antagonism (IC50)
Target Compound Data0.3 µM (Alaproclate)
Comparator Or BaselineStandard SSRIs (e.g., Fluoxetine, Citalopram) lack this direct, potent NMDA antagonist activity. Dizocilpine (MK-801) is an irreversible non-competitive antagonist.
Quantified DifferenceQualitatively distinct mechanism; provides potent (sub-micromolar) reversible antagonism absent in comparator SSRIs.
ConditionsIn vitro assay using fura-2 fluorescence in rat cerebellar granule cells stimulated by NMDA.

For researchers investigating the interplay between serotonergic and glutamatergic systems in synaptic plasticity or excitotoxicity, Alaproclate provides a single-molecule tool to modulate both pathways, a capability not offered by standard SSRIs.

Minimal Muscarinic Binding vs. Other Antidepressants

In ligand binding studies, Alaproclate demonstrates very weak competitive inhibition of muscarinic antagonist binding, with a Ki value of approximately 28-40 µM in rat and human brain tissues. This indicates a lack of significant anticholinergic activity. In contrast, tricyclic antidepressants (e.g., Amitriptyline, Imipramine) and even some SSRIs like Paroxetine have much higher affinity for muscarinic receptors, leading to confounding anticholinergic side effects in research models. The absence of high-affinity binding to histamine-H1, alpha-1, alpha-2 adrenergic, and dopamine D2 receptors further confirms its clean off-target profile.

Evidence DimensionMuscarinic Receptor Binding Affinity (Ki)
Target Compound Data~28-40 µM
Comparator Or BaselineTricyclic antidepressants (e.g., Amitriptyline Ki ~1-20 nM); Paroxetine (Ki ~110 nM).
Quantified DifferenceAlaproclate is several orders of magnitude less potent at muscarinic receptors than many standard antidepressants, indicating minimal anticholinergic potential.
ConditionsIn vitro competitive ligand binding assays on rat and human cerebral cortex and striatum membranes.

This ensures that experimental outcomes in cognitive, behavioral, or autonomic studies are attributable to serotonergic or NMDA-related mechanisms, not unintended anticholinergic effects that can impair memory and learning.

Behavioral Impact: Distinction from Other SSRIs

In a two-way active avoidance learning paradigm in rats, acute administration of Alaproclate did not disrupt acquisition of the task. In the same study, other SSRIs, including zimeldine, citalopram, and fluoxetine, caused significant dose-dependent deficits in avoidance acquisition. This suggests that while all are SERT inhibitors, their downstream effects on complex behaviors involving learning and motor responses can differ substantially. The lack of impairment by Alaproclate indicates it may be a more suitable tool for studies where baseline learning and performance must remain intact while modulating the serotonin system.

Evidence DimensionEffect on Acquisition of Two-Way Active Avoidance
Target Compound DataNo disruption of acquisition.
Comparator Or BaselineZimeldine (5-20 mg/kg), Citalopram, and Fluoxetine all caused significant acquisition deficits.
Quantified DifferenceQualitative difference in behavioral outcome (no impairment vs. significant impairment).
ConditionsIn vivo, single-session two-way active avoidance test in rats.

For behavioral neuroscientists, this provides a critical reason to select Alaproclate over other common SSRIs when the research goal is to study the role of serotonin without introducing a learning or performance deficit as a confounding variable.

Serotonin-Glutamate Interaction Studies

Due to its potent, reversible, non-competitive antagonism of the NMDA receptor (IC50 = 0.3 µM), Alaproclate is uniquely suited for studies aiming to simultaneously modulate SERT and NMDA receptor pathways with a single compound. This is valuable in models of synaptic plasticity, excitotoxicity, or conditions like Alzheimer's disease where both systems are implicated.

Cognitive Studies: Minimal Anticholinergic Activity

When studying the role of serotonin in learning, memory, or anxiety, avoiding confounding off-target effects is paramount. Alaproclate's negligible affinity for muscarinic receptors (Ki > 28 µM) makes it a superior choice over tricyclic antidepressants or SSRIs like paroxetine, which have significant anticholinergic activity that can directly impair cognition.

Serotonergic Probing Without Learning Impairment

In behavioral paradigms where a learning component is essential, such as active avoidance tasks, Alaproclate can be used to increase serotonergic tone without causing the acquisition deficits observed with other SSRIs like fluoxetine or citalopram. This allows for a clearer interpretation of serotonin's role in the specific behavior being studied, independent of learning impairment.

XLogP3

2.8

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

255.1026065 Da

Monoisotopic Mass

255.1026065 Da

Heavy Atom Count

17

UNII

C4R42570ZO

Related CAS

60719-83-7 (hydrochloride)

Other CAS

60719-82-6

Wikipedia

Alaproclate

Beer elicits vasculoprotective effects through Akt/eNOS activation

Gemma Vilahur, Laura Casani, Guiomar Mendieta, Rosa M Lamuela-Raventos, Ramon Estruch, Lina Badimon
PMID: 25323945   DOI: 10.1111/eci.12352

Abstract

There is controversy regarding the effect of alcohol beverage intake in vascular vasodilatory function in peripheral arteries. The effects of beer intake in coronary vasodilation remain unknown. We investigated whether regular beer intake (alcohol and alcohol-free) protects against hypercholesterolaemia-induced coronary endothelial dysfunction and the mechanisms behind this effect.
Pigs were fed 10 days: (i) a Western-type hypercholesterolaemic diet (WD); (ii) WD+low-dose beer (12·5 g alcohol/day); (iii) WD+moderate-dose beer (25 g alcohol/day); or (iv) WD+moderate-dose alcohol-free-beer (0·0 g alcohol/day). Coronary responses to endothelium-dependent vasoactive drugs (acetylcholine: receptor mediated; calcium ionophore-A23189: nonreceptor mediated), endothelium-independent vasoactive drug (SNP) and L-NMMA (NOS-antagonist) were evaluated in the LAD coronary artery by flow Doppler. Coronary Akt/eNOS activation, MCP-1 expression, oxidative DNA damage and superoxide production were assessed. Lipid profile, lipoproteins resistance to oxidation and urinary isoxanthohumol concentration were evaluated.
Alcoholic and nonalcoholic beer intake prevented WD-induced impairment of receptor- and non-receptor-operated endothelial-dependent coronary vasodilation. All animals displayed a similar vasodilatory response to SNP and L-NMMA blunted all endothelial-dependent vasorelaxation responses. Haemodynamic parameters remained unchanged. Coronary arteries showed lower DNA damage and increased Akt/eNOS axis activation in beer-fed animals. Animals taking beer showed HDL with higher antioxidant capacity, higher LDL resistance to oxidation and increased isoxanthohumol levels. Weight, lipids levels, liver enzymes and MCP-1 expression were not affected by beer intake.
Non-alcoholic-related beer components protect against hyperlipemia-induced coronary endothelial dysfunction by counteracting vascular oxidative damage and preserving the Akt/eNOS pathway. Light-to-moderate beer consumption prevents and/or reduces the endothelial dysfunction associated with cardiovascular risk factors.


Effects of serotonergic agents on survival and hemolymph composition of the larval mosquito Aedes aegypti (Diptera: Culicidae, L.) in vivo: does serotonin regulate hemolymph acid-base homeostasis?

T M Clark, J L Lawecki, J J Shepherd, A N Hirschler, T R Samandu
PMID: 19880735   DOI: 10.1242/jeb.032086

Abstract

The role of serotonin in the regulation of larval Aedes aegypti hemolymph composition was investigated in vivo using two reuptake inhibitors (SSRIs), alaproclate HCl and 6-nitroquipazine maleate, and the receptor antagonist methiothepin mesylate. Larvae were placed in media differing in pH and salinity in the presence and absence of serotonergic agents. The toxicity of each agent was strongly influenced by ambient pH. For each agent, toxicity was negligible in acidic media, intermediate in neutral media and greatest in alkaline media. By contrast, toxicity of all agents was independent of salinity. No effects on mass-specific body water or hemolymph volume were observed whereas hemolymph osmotic pressure, Na(+) concentrations and pH differed significantly among treatments. 6-nitroquipazine caused a decrease in Na(+) from 115+/-1.7 to 103+/-0.9 mmol l(-1), and alaproclate caused alkalosis of the hemolymph from pH 7.55+/-0.026 to pH 7.72+/-0.044. Methiothepin decreased hemolymph osmotic pressure from 329+/-9.9 to 304+/-8.8 and showed the greatest overall toxicity. Control larvae excreted net base in pH 4 media (1.4 micromol g(-1) h(-1)) and net acid in pH 7 (1.2 micromol g(-1) h(-1)) and pH 11 (5.1 micromol g(-1) h(-1)) media. In pH 4 media, alaproclate and methiothepin caused a shift to net H(+) excretion (1.1 and 1.5 micromol g(-1) h(1), respectively) whereas these agents did not influence acid excretion rates in pH 7 or pH 11 media. The hypothesis that serotonin is involved in hemolymph acid-base balance is discussed.


Inhibitory actions of serotonin on glutamate release in dorsal medulla suppress systemic arterial pressure of cats

Chi-Li Gong, Yung-Tsung Chiu, Nai-Nu Lin, Shinn-Zong Lin, Fu-Chou Cheng, Jon-Son Kuo
PMID: 14729238   DOI: 10.1016/j.neulet.2003.10.044

Abstract

The role of serotonin and glutamate release in dorsal medulla (DM) for regulation of systemic arterial pressure (SAP) was examined with microdialysis and high performance liquid chromatograph in anesthetized cats. KCl-perfusion in DM increased serotonin and glutamate concentrations in DM. Perfusion of serotonin resulted in decreases in glutamate concentration and SAP. Perfusion of alaproclate, a serotonin reuptake inhibitor that produced an increase in serotonin concentration in DM, had the same results as perfusion of serotonin. In conclusion, serotonin and glutamate appeared to be tonically and endogenously released from nerve terminals in DM, and the decrease in SAP could be attributed to the decreased glutamate release resulting from inhibitory action of serotonin in DM. The putative roles of serotonin and glutamate in DM may be important in SAP regulation.


Open space swimming test to index antidepressant activity

Miao-Kun Sun, Daniel L Alkon
PMID: 12788500   DOI: 10.1016/s0165-0270(03)00068-2

Abstract

Depression is characterized by a lack of "motivation" rather than a lack of "physical space" to move around. This study was designed to evaluate predictivity of an open space swimming test for antidepressant activity of various antidepressants in rats. Without drug treatment, rats showed a significant reduction in the distance moved (increased immobility) over successive trials in an open space water pool. Three major classes of antidepressants and a selective serotonin reuptake inhibitor (SSRI) were tested. Repeated treatment (10 mg/kg x 3 per day) of imipramine, a prototypical tricyclic antidepressant, iproniazid, a monoamine oxidase inhibitor, mianserin, an atypical antidepressant, and alaproclate, an SSRI, all significantly reduced the immobility. These results suggest that the open space swimming test is highly predictive of antidepressant action and is more sensitive to the drug treatments. The measurement is more objective than that of the forced swimming test and does not involve judging and scoring the animals' movement or lack of movement by investigators. The demonstrated effectiveness of three major types of antidepressants and an SSRI suggests that the effects on the test are not restricted to a particular underlying molecular mechanism of action. Thus, this swimming test shows promising potential as a screen for novel antidepressants and, perhaps, for revealing some of the underlying pathophysiology of depression.


Affinity and specificity of N-methyl- D-aspartate channel blockers affect their ability to disrupt prepulse inhibition of acoustic startle in rats

Jenny L Wiley, Sarah A Harvey, Robert L Balster, Katherine L Nicholson
PMID: 12459931   DOI: 10.1007/s00213-002-1297-6

Abstract

Phencyclidine (PCP) binds with high affinity to a site located within the ionophore of N-methyl- D-aspartate (NMDA) receptors. Previous studies have demonstrated that PCP and other high-affinity NMDA channel blockers reliably disrupt prepulse inhibition (PPI) of acoustic startle, an animal model of sensorimotor gating used to study attentional deficits associated with schizophrenia. Recently, a number of low-affinity NMDA channel blockers that exhibit minimal PCP-like effects in humans at therapeutic doses have been developed.
The purpose of this study was to evaluate the effects on PPI of NMDA channel blockers with varying affinities for the channel site as well as different specificities for NMDA receptors.
Sprague-Dawley rats were presented with multiple stimulus presentation trials, including pulse-alone and PPI trials.
As expected, the high-affinity ligands dizocilpine and dextrorphan disrupted PPI at doses that did not affect the response during pulse-alone trials. Low-affinity drugs produced a mixed pattern of results. Whereas dextromethorphan and memantine disrupted PPI, orphenadrine, amantadine, desipramine, and alaproclate did not affect this response. Ibogaine also disrupted PPI, but only within a dose range that severely decreased the startle response during pulse-alone trials.
These results suggest that not all NMDA channel blockers share PCP's effect of PPI disruption. In addition, they suggest caution in the use of supratherapeutic doses of these compounds and in their use in vulnerable populations (e.g., schizophrenic patients).


Serotonergic attenuation of the reinforcing and neurochemical effects of cocaine in squirrel monkeys

Paul W Czoty, Brett C Ginsburg, Leonard L Howell
PMID: 11861788   DOI: 10.1124/jpet.300.3.831

Abstract

Preclinical studies have documented that serotonin (5-HT) can modulate the behavioral effects of cocaine. The present study examined the ability of 5-HT to attenuate the reinforcing and neurochemical effects of cocaine in nonhuman primates. In squirrel monkeys trained to self-administer cocaine (0.1 and 0.3 mg/injection) under a second-order schedule of i.v. drug delivery, the 5-HT uptake inhibitor alaproclate (3.0 and 10.0 mg/kg) and the 5-HT direct agonist quipazine (0.3-1.0 mg/kg) decreased response rates at doses that had no significant effect on behavior maintained by an identical schedule of stimulus termination. The neurochemical bases of the observed drug interactions on behavior were investigated further using in vivo microdialysis techniques in a separate group of awake monkeys to monitor drug-induced changes in extracellular dopamine (DA). Cocaine (1.0 mg/kg) elevated the concentration of DA in the caudate nucleus to approximately 300% of basal levels. Pretreatment with alaproclate or quipazine attenuated cocaine-induced increases in extracellular DA at the same pretreatment doses that decreased cocaine self-administration. The results obtained suggest that increasing brain 5-HT activity can attenuate the reinforcing effects of cocaine, ostensibly by decreasing the ability of cocaine to elevate extracellular DA in brain areas that mediate the behavioral effects. These findings extend those reported previously for the behavioral-stimulant effects of cocaine and identify a potential neurochemical mechanism underlying drug interactions on behavior.


NMDA receptor-mediated increase in cyclic GMP in the rat cerebellum in vivo is blocked by alaproclate and GEA-857

P S Hu, S B Ross
PMID: 9060041   DOI: 10.1111/j.1600-0773.1997.tb00290.x

Abstract

The effects of alaproclate and GEA-857 (2-(4-chlorophenyl)-1,1-dimethylethyl 2-amino-3-methylbutanoate) on the production of cyclic GMP in the rat cerebellum in vivo induced by stimulation of N-methyl-D-aspartate (NMDA) receptors were studied. Alaproclate per se at a dose of 20 mg/kg subcutaneously, did not influence the basal cGMP level. The increase in cGMP induced by harmaline (20 mg/kg subcutaneously) was dose-dependently antagonized by alaproclate (5-40 mg/kg subcutaneously). S-(-)-Alaproclate was 2-5 times more potent than the R-(+)-enantiomer. GEA-857 which in contrast to alaproclate is a very weak 5-HT uptake inhibitor shared the ability of alaproclate to inhibit the effect of harmaline on cGMP accumulation with similar potency to S-(-)-alaproclate. Alaproclate at 15 mg/kg subcutaneously blocked the increase in cGMP in cerebellum caused by NMDA itself at 200 mg/kg subcutaneously. In contrast to alaproclate, the K+ channel antagonist, 4-aminopyridine, 5 mg/kg subcutaneously, produced per se an increase in cGMP levels in the rat cerebellum by 300% which was antagonized by the NMDA receptor antagonists, dizocilpine, phencyclidine and (+/-)-CCP, the nitric oxide synthase inhibitor, NG-nitro-L-arginine methyl ester and by alaproclate. Alaproclate. Alaproclate and GEA-857 antagonized seizures induced by NMDA, 200 mg/kg subcutaneously at doses similar to those antagonizing the harmaline- and NMDA-induced elevation of cerebellar cGMP. Neither alaproclate nor GEA-857 caused any behavioural effects typical for uncompetitive NMDA receptor antagonists except a slight increase in motor activity and sniffing. The effect of alaproclate on the NMDA receptor-mediated increase in cGMP in rat cerebellum in vivo might be due to blockade of the cation channel of the NMDA receptor complex previously observed in in vitro experiments and these compounds seems to belong to the group of low-affinity uncompetitive NMDA receptor antagonists that might have clinical interest.


[3H]WIN 35,428 binding in the human brain

P Allard, J O Marcusson, S B Ross
PMID: 8822381   DOI: 10.1016/0006-8993(95)01345-8

Abstract

The binding of [3H]WIN 35,428 was studied in post-mortem human brain, including extrastriatal regions. In the putamen, dopamine almost completely inhibited the [3H]WIN 35,428 binding. Paroxetine inhibited the binding with similar affinity as cocaine, in the range 200-300 nM. In the frontal cortex, [3H]WIN 35,428 labelled cocaine- and alaproclate sensitive binding sites, of which a major fraction was of protein nature. The elucidation of the cocaine sensitive sites in the frontal cortex should be the subject of further research.


The dorsal facial area of the medulla in cats: inhibitory action of serotonin on glutamate release in regulating common carotid blood flow

H T Li, W Y Chen, L Liu, C S Yang, F C Cheng, C Y Chai, J S Kuo
PMID: 8805128   DOI: 10.1016/0304-3940(96)12700-2

Abstract

Whether glutamate and serotonin would release and interact in the dorsal facial area (DFA) of cat medulla to regulate common carotid arterial (CCA) blood flow was explored by placing a microdialysis probe in DFA and employing high performance liquid chromatographic technique. Glutamate concentration was dose-dependently decreased by perfusion with serotonin, or alaproclate, a serotonin reuptake inhibitor. Serotonin and glutamate concentrations were increased by perfusion with KCl, a depolarizing agent. Furthermore, CCA blood flow was decreased when glutamate concentration was reduced by serotonin or alaproclate perfusion, and conversely increased when glutamate concentration was increased by KCl perfusion. In conclusion, glutamate and serotonin releases in DFA that involve regulation of CCA blood flow are tonically mediated by nerve terminals. The glutamate release is depressed by the serotonin release.


Extracellular serotonin in the lateral hypothalamic area is increased during the postejaculatory interval and impairs copulation in male rats

D S Lorrain, L Matuszewich, R D Friedman, E M Hull
PMID: 9364081   DOI: 10.1523/JNEUROSCI.17-23-09361.1997

Abstract

Serotonin (5-HT) is generally inhibitory to masculine sexual behavior. It has been suggested that 5-HT released after ejaculation may promote the sexual quiescence of the postejaculatory interval (PEI). The following experiments were conducted to test (1) whether extracellular 5-HT increases in either the anterior lateral hypothalamic area (LHAA) or the medial preoptic area (MPOA) of male rats after ejaculation; (2) whether increasing 5-HT in these sites, by microinjecting the selective serotonin reuptake inhibitor alaproclate, could inhibit copulatory abilities; and (3) whether copulation deficits produced by alaproclate were attributable to locomotor impairments. The effects of local application of alaproclate on extracellular 5-HT levels in the LHAA and the MPOA were also tested. Extracellular serotonin was measured in all experiments using in vivo microdialysis. Ejaculation was correlated with enhanced 5-HT release from the LHAA; no 5-HT increases were observed before ejaculation, and levels were decreased toward basal values during a subsequent copulatory series. Elevating 5-HT in the LHAA by microinjecting alaproclate inhibited copulation by increasing the latency to mount, intromit, and ejaculate. This inhibition did not result from nonspecific locomotor impairments. In the MPOA, 5-HT release remained stable throughout copulation, and microinjecting alaproclate into this site did not significantly alter sexual behavior. These data support the large body of evidence suggesting that 5-HT is inhibitory to masculine sexual behavior. Furthermore, the LHAA, but not the MPOA, may be one site responsible for serotonergic inhibition of copulation during the PEI.


Explore Compound Types